Cas no 2228695-77-8 (2-(2-cyclopropylphenyl)-2-fluoroethan-1-amine)

• Product Name: 2-(2-cyclopropylphenyl)-2-fluoroethan-1-amine
• CAS No: 2228695-77-8
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 6217804
• PubChem ID: 165610984
• Update Time: 2025-08-05

2-(2-cyclopropylphenyl)-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-cyclopropylphenyl)-2-fluoroethan-1-amine
• 2228695-77-8
• EN300-1741610

• Inchi： 1S/C11H14FN/c12-11(7-13)10-4-2-1-3-9(10)8-5-6-8/h1-4,8,11H,5-7,13H2
• InChI Key： PYVOCNZHTIYJCU-UHFFFAOYSA-N
• SMILES： FC(CN)C1C=CC=CC=1C1CC1

Computed Properties

• Exact Mass: 179.111027613g/mol
• Monoisotopic Mass: 179.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2-cyclopropylphenyl)-2-fluoroethan-1-amine

2-(2-Cyclopropylphenyl)-2-Fluoroethan-1-Amine: A Comprehensive Overview

2-(2-Cyclopropylphenyl)-2-fluoroethan-1-amine, also known by its CAS number NO. 2228695-77-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and materials science. In this article, we will delve into the properties, synthesis, and recent advancements associated with this compound.

The structure of 2-(2-cyclopropylphenyl)-2-fluoroethan-1-amine is characterized by a cyclopropyl group attached to a phenyl ring, which is further connected to an ethanamine moiety bearing a fluorine atom. This arrangement imparts the compound with unique electronic and steric properties, making it a valuable substrate for various chemical transformations. Recent studies have highlighted its role in the development of novel bioactive molecules, particularly in the context of medicinal chemistry.

The synthesis of NO. 2228695-77-8 typically involves multi-step processes that leverage modern organic synthesis techniques. One common approach is the use of Stille coupling reactions to introduce the cyclopropyl group onto the aromatic ring. This method has been optimized in recent years to enhance yield and selectivity, as reported in several high-impact journals. Additionally, the fluorination step often employs electrophilic substitution strategies, ensuring precise control over the placement of the fluorine atom.

The physical and chemical properties of 2-(2-cyclopropylphenyl)-2-fluoroethan-1-amine have been extensively studied. Its melting point and boiling point are critical parameters that influence its stability under various reaction conditions. Recent research has also focused on its solubility characteristics, which are essential for determining its suitability in different solvent systems during drug delivery or material fabrication processes.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been explored as a potential lead molecule for treating neurological disorders due to its ability to modulate specific receptor systems. Recent clinical trials have demonstrated encouraging results, although further studies are required to fully understand its efficacy and safety profile.

Beyond pharmacology, NO. 2228695-77-8 has found utility in materials science as a precursor for advanced polymers and coatings. Its ability to form stable bonds under mild conditions makes it an attractive candidate for industrial applications. Researchers have also investigated its role in catalysis, where it serves as a ligand in transition metal complexes, enhancing reaction efficiency.

The latest advancements in computational chemistry have provided deeper insights into the electronic structure of 2-(2-cyclopropylphenyl)-2-fluoroethan-1-amine. Quantum mechanical calculations have revealed its frontier molecular orbitals, which are crucial for understanding its reactivity in various chemical environments. These findings have paved the way for more efficient synthetic routes and improved predictive models for related compounds.

In conclusion, NO. 2228695-77-8, or 2-(2-cyclopropylphenyl)-2-fluoroethan-1-amine, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and favorable properties continue to drive innovative research efforts, positioning it as a key player in future scientific advancements.